Cas no 648917-57-1 (Benzoic acid, 2-[3-(4-aminophenyl)-5-methyl-4H-1,2,4-triazol-4-yl]-)

• Product Name: Benzoic acid, 2-[3-(4-aminophenyl)-5-methyl-4H-1,2,4-triazol-4-yl]-
• CAS No: 648917-57-1
• MF: C₁₆H₁₄N₄O₂
• MW: 294.30796289444
• CID: 412516
• PubChem ID: 21883891
• Update Time: 2025-04-19

Benzoic acid, 2-[3-(4-aminophenyl)-5-methyl-4H-1,2,4-triazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[3-(4-aminophenyl)-5-methyl-4H-1,2,4-triazol-4-yl]-
• 2-[3-(4-aminophenyl)-5-methyl-1,2,4-triazol-4-yl]benzoic acid
• 648917-57-1
• 2-[3-(4-aminophenyl)-5-methyl-[1,2,4]triazol-4-yl]benzoic acid
• 2-(3-(4-Aminophenyl)-5-methyl-4H-1,2,4-triazol-4-yl)benzoic acid
• 2-[3-(4-Aminophenyl)-5-methyl-4H-1,2,4-triazol-4-yl]benzoic acid
• SCHEMBL4409807
• DTXSID50619404
• WVYNUVXPITVBGJ-UHFFFAOYSA-N

• Inchi： 1S/C16H14N4O2/c1-10-18-19-15(11-6-8-12(17)9-7-11)20(10)14-5-3-2-4-13(14)16(21)22/h2-9H,17H2,1H3,(H,21,22)
• InChI Key： WVYNUVXPITVBGJ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1N1C(C)=NN=C1C1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 294.11182
• Monoisotopic Mass: 294.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 94Ų

Experimental Properties

• PSA: 94.03